Dimethyl 4-ethylisoxazole-3,5-bis(carbimidate)
Overview
Description
Dimethyl 4-ethylisoxazole-3,5-bis(carbimidate) is a fascinating compound with a five-membered heterocyclic ring containing nitrogen and oxygen atoms. Its structure consists of an isoxazole core functionalized with two carbimidate groups. Isoxazoles are commonly found in various commercially available drugs and exhibit significant biological activity .
Preparation Methods
Industrial Production:: Information regarding industrial-scale production methods for this compound is limited. Further research would be necessary to uncover specific industrial processes.
Chemical Reactions Analysis
Dimethyl 4-ethylisoxazole-3,5-bis(carbimidate) likely undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions for these reactions remain speculative, but they would involve modifying the carbimidate groups or the isoxazole ring. Major products formed from these reactions would depend on the specific reaction conditions.
Scientific Research Applications
Medicinal Chemistry: Researchers may explore its use as a scaffold for drug design due to its isoxazole core and carbimidate functional groups.
Biological Studies: Investigating its interactions with biological targets could reveal its pharmacological properties.
Chemical Biology: Understanding its reactivity and selectivity can aid in designing novel bioactive compounds.
Mechanism of Action
The exact mechanism by which Dimethyl 4-ethylisoxazole-3,5-bis(carbimidate) exerts its effects remains elusive. Further studies are needed to elucidate its molecular targets and pathways involved.
Comparison with Similar Compounds
Unfortunately, specific similar compounds are not mentioned in the available literature. researchers may compare its properties and reactivity with other isoxazole derivatives to highlight its uniqueness.
Properties
Molecular Formula |
C9H13N3O3 |
|---|---|
Molecular Weight |
211.22 g/mol |
IUPAC Name |
dimethyl 4-ethyl-1,2-oxazole-3,5-dicarboximidate |
InChI |
InChI=1S/C9H13N3O3/c1-4-5-6(8(10)13-2)12-15-7(5)9(11)14-3/h10-11H,4H2,1-3H3 |
InChI Key |
GJXVKENRXINFIH-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=C(ON=C1C(=N)OC)C(=N)OC |
Origin of Product |
United States |
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